Cas no 25351-24-0 (Gentisuric Acid)
Gentisuric Acid (2,5-dihydroxybenzoic acid glucuronide) is a metabolite of salicylic acid, formed via glucuronidation in the liver. It is primarily recognized for its role in pharmacokinetic and metabolic studies, serving as a biomarker for aspirin metabolism. The compound exhibits water solubility due to its glucuronide moiety, facilitating its excretion in urine. Gentisuric Acid is of interest in analytical chemistry for developing assays to monitor drug metabolism pathways. Its stability and well-characterized properties make it a reliable reference standard in HPLC and mass spectrometry applications. Researchers value it for elucidating metabolic interactions and studying the biotransformation of salicylate derivatives.

Gentisuric Acid structure
Product name:Gentisuric Acid
Gentisuric Acid Chemical and Physical Properties
Names and Identifiers
-
- Glycine,N-(2,5-dihydroxybenzoyl)-
- 2-[(2,5-dihydroxybenzoyl)amino]acetic acid
- 2,5-Dihydroxybenzoyl-N-glycine
- 2,5-Dihydroxyhippuric acid
- Gentisuric acid
- N-(2,5-Dihydroxybenzoyl)glycine
- CS-0450104
- GENTISURICACID
- CHEBI:88742
- AKOS028108644
- 25351-24-0
- NS00006282
- UNII-45RYS5R5SJ
- [(2,5-Dihydroxybenzoyl)amino]acetic acid, AldrichCPR
- DTXSID10179998
- Q27160677
- 2-[(2, 5-dihydroxybenzoyl)amino]acetic acid
- Gentisuric acid, analytical standard
- FT-0768427
- 45RYS5R5SJ
- HY-W338852
- LS-13605
- G0220
- 2-((2,5-DIHYDROXYPHENYL)FORMAMIDO)ACETIC ACID
- Glycine, N-(2,5-dihydroxybenzoyl)-
- ((2,5-DIHYDROXYBENZOYL)AMINO)ACETIC ACID
- 2-((2,5-BIS(OXIDANYL)PHENYL)CARBONYLAMINO)ETHANOIC ACID
- T72171
- CHEMBL3544527
- 2-(2,5-dihydroxybenzamido)acetic acid
- [(2,5-Dihydroxybenzoyl)amino]acetic acid #
- DTXCID70102489
- Gentisuric Acid
-
- MDL: MFCD00059630
- Inchi: InChI=1S/C9H9NO5/c11-5-1-2-7(12)6(3-5)9(15)10-4-8(13)14/h1-3,11-12H,4H2,(H,10,15)(H,13,14)
- InChI Key: FBFATOOJCPDQOZ-UHFFFAOYSA-N
- SMILES: OC1=CC(C(NCC(O)=O)=O)=C(O)C=C1
Computed Properties
- Exact Mass: 211.04800
- Monoisotopic Mass: 211.04807239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107Ų
- XLogP3: nothing
- Surface Charge: 0
- Tautomer Count: 16
Experimental Properties
- Color/Form: Not determined
- Density: 1.5±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 530.1±50.0 °C at 760 mmHg
- Flash Point: 274.4±30.1 °C
- PSA: 106.86000
- LogP: 0.30310
- Solubility: Not determined
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
Gentisuric Acid Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Hazardous Material transportation number:NONH for all modes of transport
- Hazard Category Code: 41
- Safety Instruction: 22-24/25-39-26
- Storage Condition:2-8°C
Gentisuric Acid Customs Data
- HS CODE:2918290000
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Gentisuric Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1229999-5g |
2-(2,5-Dihydroxybenzamido)acetic acid |
25351-24-0 | 95% | 5g |
$1200 | 2024-06-03 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X64195-250mg |
GENTISURICACID |
25351-24-0 | HPLC≥98% | 250mg |
¥979.0 | 2023-09-05 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | G156800-5g |
Gentisuric Acid |
25351-24-0 | 98% | 5g |
¥7619.90 | 2023-09-02 | |
abcr | AB136274-250 mg |
Gentisuric acid, 98%; . |
25351-24-0 | 98% | 250MG |
€219.10 | 2022-06-12 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00751-25mg |
GENTISURICACID |
25351-24-0 | 25mg |
¥2058.0 | 2021-09-04 | ||
Ambeed | A390504-100mg |
2-(2,5-Dihydroxybenzamido)acetic acid |
25351-24-0 | 98% | 100mg |
$68.0 | 2025-02-25 | |
SHENG KE LU SI SHENG WU JI SHU | sc-487165-1g |
Gentisuric acid, |
25351-24-0 | 1g |
¥3384.00 | 2023-09-05 | ||
Aaron | AR003RFW-250mg |
Gentisuric acid |
25351-24-0 | 98% | 250mg |
$111.00 | 2025-02-10 | |
eNovation Chemicals LLC | Y1229999-5g |
(2,5-dihydroxybenzoyl)glycine |
25351-24-0 | 95% | 5g |
$1200 | 2025-02-24 | |
abcr | AB136274-1 g |
Gentisuric acid, 98%; . |
25351-24-0 | 98% | 1g |
€452.70 | 2022-06-12 |
Gentisuric Acid Related Literature
-
Abishek Bommannan Santhakumar,Roger Stanley,Indu Singh Food Funct. 2015 6 2679
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:25351-24-0)Gentisuric Acid

Purity:99%/99%
Quantity:1g/5g
Price ($):261.0/924.0